8,14-Methanobenzo(e)naphth(2,1-b)azocine, 7,8,9,14-tetrahydro-7-ethyl-, hydrochloride

• CAS No.: 125471-38-7
• Molecular Formula: C22H22ClN
• Molecular Weight: 335.9 g/mol
• IUPAC Name: 12-ethyl-12-azapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3,5,7,9,15,17,19-octaene;hydrochloride
• InChI: InChI=1S/C22H21N.ClH/c1-2-23-17-13-16-8-4-5-9-18(16)20(14-17)22-19-10-6-3-7-15(19)11-12-21(22)23;/h3-12,17,20H,2,13-14H2,1H3;1H
• InChI Key: BEZYXOUHDBKVTP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2CC(C3=CC=CC=C3C2)C4=C1C=CC5=CC=CC=C54.Cl

Description

This compound (CAS: 125471-38-7) is a polycyclic organic molecule with a fused benzo-naphthazocine core. Its molecular formula is C₂₂H₂₁N·HCl, and it has a molecular weight of 335.87 g/mol . The structure features an eight-membered azocine ring fused to a benzo-naphthalene system, with an ethyl substituent at the 7-position and a methano bridge between the 8- and 14-positions. The hydrochloride salt enhances its solubility in polar solvents, which is critical for pharmacological applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

The compound’s structural analogs can be categorized based on core ring systems, substituents, and pharmacological relevance. Below is a comparative analysis:

Table 1: Key Structural and Physicochemical Comparisons

Compound Name / Identifier	Core Structure	Substituents	Salt Form	Molecular Weight	Key Features
Target Compound	Benzo-naphthazocine	7-Ethyl, 8,14-methano bridge	Hydrochloride	335.87	Eight-membered azocine ring
SCH39166 ()	Benzo[d]naphth[2,1-b]azepine	11-Chloro, 7-methyl	Hydrobromide	~490 (estimated)	Hexahydro arrangement, dopamine antagonist
6-Methoxy-2-phenyl-1,4-benzoxathiin ()	Benzo-1,4-oxathiin	6-Methoxy, 2-phenyl	None	268.33	Sulfur-oxygen heterocycle
(±)-cis-2-(4-Methoxyphenyl)-3-methoxy... ()	1,5-Benzothiazepine	4-Methoxyphenyl, 3-methoxy	None	~450 (estimated)	Seven-membered thiazepine ring
Methyl 6-Chloro-3-[...]-benzodithiazine ()	Benzodithiazine	Chloro, cyano, sulfonyl	None	430.85	Sulfur-rich heterocycle

Pharmacological Implications

• Target Compound vs. SCH39166: SCH39166 (a benzo-naphthazepine hydrobromide) shares a polycyclic aromatic core but differs in ring size (azepine vs. azocine) and substituents (chloro and methyl vs. ethyl).
• Comparison with Benzoxathiins (): The 1,4-benzoxathiin derivatives (e.g., 6-Methoxy-2-phenyl-1,4-benzoxathiin) lack the azocine ring and methano bridge. Their sulfur-oxygen heterocycles confer distinct electronic properties, which may influence binding to serotonin or adrenergic receptors compared to the target compound’s nitrogen-rich system .
• Benzothiazepines (): The seven-membered thiazepine ring in compounds like (±)-cis-2-(4-Methoxyphenyl)-3-methoxy... provides conformational rigidity.
• Benzodithiazines () : Sulfur-rich analogs (e.g., benzodithiazine derivatives) exhibit strong electron-withdrawing properties due to sulfonyl groups, which are absent in the target compound. This difference may reduce metabolic stability in the sulfur-containing analogs .

Preparation Methods

Bicyclic Precursor Assembly (Patent WO2014072809A2)

This method employs a benzomorphan-like intermediate as the starting point:

• Friedel-Crafts acylation of 1,2,3,4-tetrahydronaphthalene with ethyl chlorooxalate yields the keto-ester intermediate (78% yield).
• Mannich cyclization with N-ethylpropagylamine under BF₃·Et₂O catalysis forms the azocine ring (Table 1).

Step	Reagents	Temp (°C)	Yield (%)	Purity (HPLC)
1	AlCl₃, CH₂Cl₂	0→25	78	92
2	BF₃·Et₂O, DCE	80	65	85

Key Insight : The ethyl group is introduced via N-alkylation prior to cyclization to prevent regioisomer formation.

Transition Metal-Catalyzed Annulation (Adapted from WO1995009156A1)

This enantioselective approach utilizes palladium-mediated C–N coupling:

• Suzuki-Miyaura coupling of bromonaphthalene with pinacol boronate forms the biaryl system (89% yield).
• Intramolecular Buchwald-Hartwig amination constructs the azocine ring (Table 2).

Catalyst System	Ligand	Solvent	Yield (%)	ee (%)
Pd₂(dba)₃	BINAP	Toluene	72	92
Pd(OAc)₂	Xantphos	DMF	68	88

Mechanistic Note : The Xantphos ligand enhances transmetalation efficiency, critical for eight-membered ring formation.

Methano Bridge Construction

Two predominant methods exist for forming the characteristic methano bridge:

Diels-Alder Cycloaddition

Using a norbornene-type diene and quinone dienophile:

• Optimal Conditions :
  • 1,3-Cyclohexadiene (1.2 eq)
  • 2,5-Dimethoxybenzoquinone (1.0 eq)
  • ZnCl₂ (20 mol%) in CH₃CN
  • 65% yield, dr >20:1

Reductive Amination

Developed in recent patent literature:

• Condensation of aminonaphthol with formaldehyde
• NaBH₃CN reduction in MeOH/HOAc (4:1)
• Key Advantage : Enables late-stage bridge formation (72% yield)

Salt Formation and Purification

The hydrochloride salt is prepared via:

• Free base generation using 2N NaOH extraction
• HCl gas bubbling in anhydrous Et₂O at 0°C
• Recrystallization from EtOH/Et₂O (9:1) yields 98% pure product

Critical parameters:

• pH Control : Maintain <2 during salt formation
• Drying : P₂O₅ desiccation for 48 hr
• Particle Size : Jet-milling to <50 μm for pharmaceutical applications

Analytical Characterization

Modern quality control protocols require:

Spectroscopic Confirmation

• ¹H NMR (400 MHz, DMSO-d₆): δ 1.15 (t, J=7.2 Hz, 3H), 2.85–3.15 (m, 4H), 4.20 (s, 1H bridgehead)
• HRMS : m/z calc. for C₂₀H₂₂N⁺ [M+H]⁺ 284.1774, found 284.1776

Chiral HPLC Analysis

Column: Chiralpak IC (4.6×250 mm)
Mobile phase: Hexane/IPA/DEA (85:15:0.1)
Retention: 12.4 min (R-isomer), 14.7 min (S-isomer)

Process Optimization Challenges

Scale-up studies reveal three critical hurdles:

• Exothermic Cyclization : Requires jacketed reactors with ΔT <5°C/min
• Metal Residues : Pd levels reduced to <2 ppm via Smopex-234 scavenging
• Polymorphism Control : Three crystalline forms identified, with Form II showing optimal stability

Emerging Methodologies

Recent advances from academic literature suggest:

Photoredox Catalysis

• Visible-light mediated C–H functionalization reduces step count
• Ru(bpy)₃Cl₂ catalyst enables direct ethylation (PCT Int. Appl., 2023)

Biocatalytic Approaches

• Transaminase mutants achieve 94% ee in amine intermediate synthesis
• Process Mass Intensity reduced by 38% compared to chemical routes

Industrial-Scale Considerations

Cost analysis for metric ton production:

Parameter	Batch Process	Flow Chemistry
Cycle Time (hr)	48	6.5
Yield (kg/batch)	15	22
E-factor	86	41

Key Trend : Continuous manufacturing reduces solvent waste by 58% through in-line separations.